Cas no 77300-48-2 (DL-Norleucine methyl ester hydrochloride)

• Product Name: DL-Norleucine methyl ester hydrochloride
• CAS No: 77300-48-2
• MF: C₇H₁₆ClNO₂
• MW: 181.660441398621
• MDL: MFCD00058296
• CID: 562378
• PubChem ID: 14039064
• Update Time: 2025-10-28

DL-Norleucine methyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 2-aminohexanoate hydrochloride
• DL-Norleucine methyl ester hydrochloride
• DL -NORLEUCINE METHYL ESTER
• H-DL-Nle-OMe · HCl
• H-DL-Nle-OMe.HCl
• Norleucine, methylester, hydrochloride (1:1)
• (RS)-norleucine methyl ester hydrochloride
• 2-aminohexanoic acid methyl ester hydrochloride salt
• D,L-norleucine methyl ester hydrochloride salt
• DL-Norleucine Methyl ester, HCl
• H-NLE-OME HCL
• methyl 2-aminohexanoate,chloride
• methyl DL-norleucinate hydrochloride
• norleucine methyl ester hydrochloride
• DL-NORLEUCINE METHYL ESTER HCL
• H-DL-Nle-OMe HCl
• H-D-Nle-OMe.HCl
• DL-2-Aminohexanoic acid-methyl ester HCl
• methyl 2-aminohexanoate, chloride
• DL-NORLEUCINE METHYL ESTER
• FMMOVZRXLNVNBI-UHFFFAOYSA-N
• KM1837
• TRA0091035
• ST51037373
• DL-2-Aminohexanoic acid-methyl ester . HCl
• L-2-Aminohexanoic acid-methyl ester . HCl
• methyl 2-aminohexanoate;hydrochloride
• SY103441
• L-2-Aminohexanoic acid-methyl ester . HCl
• SY101861
• DL-NORLEUCINEMETHYLESTERHYDROCHLORIDE
• AS-30541
• MFCD00077151
• MFCD09919980
• MFCD00058296
• Z1675167157
• H-DL-Nle-OMe . HCl
• A865307
• DL-2-Aminohexanoic acid-methyl ester . HCl
• CS-W017144
• FT-0698356
• FT-0698955
• DTXSID80554798
• 77300-48-2
• (1-methoxy-1-oxohexan-2-yl)azanium;chloride
• L-Norleucinemethylesterhydrochloride
• EN300-135794
• SCHEMBL186088
• Methyl norleucinate--hydrogen chloride (1/1)
• AKOS016003691
• H-D-Nle-OMeHCl

• MDL： MFCD00058296
• Inchi： 1S/C7H15NO2.ClH/c1-3-4-5-6(8)7(9)10-2;/h6H,3-5,8H2,1-2H3;1H
• InChI Key： FMMOVZRXLNVNBI-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C(CCCC)N)=O

Computed Properties

• Exact Mass: 181.08700
• Monoisotopic Mass: 181.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 104
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3

Experimental Properties

• Melting Point: 117-119 ºC (methanol water )
• Boiling Point: 175.4 °C at 760 mmHg
• Flash Point: 48.4 °C
• PSA: 52.32000
• LogP: 2.17920

DL-Norleucine methyl ester hydrochloride Security Information

• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Other Chemical Reagents

Additional information on DL-Norleucine methyl ester hydrochloride

DL-Norleucine methyl ester hydrochloride (CAS No. 77300-48-2): A Comprehensive Overview

The compound DL-Norleucine methyl ester hydrochloride, identified by the chemical abstracts service number CAS No. 77300-48-2, is a derivative of norleucine that has garnered significant attention in the field of pharmaceutical research and biotechnology. This molecule, characterized by its hydrochloride salt form, exhibits unique biochemical properties that make it a valuable tool in various scientific applications.

DL-Norleucine methyl ester hydrochloride is an essential intermediate in the synthesis of more complex peptides and amino acid derivatives. Its structural configuration, featuring a methyl ester group and a hydrochloride salt, contributes to its stability and solubility in aqueous solutions, making it particularly useful in biochemical assays and drug development processes.

The significance of this compound in modern research cannot be overstated. Recent studies have highlighted its role in the development of novel therapeutic agents targeting neurological disorders. The modified structure of DL-Norleucine methyl ester hydrochloride allows for precise modulation of biological pathways, which is crucial for the design of effective treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its applications in neurology, DL-Norleucine methyl ester hydrochloride has been explored in the context of anti-inflammatory and immunomodulatory therapies. Research indicates that this compound can interact with specific enzymes and receptors involved in the inflammatory response, potentially leading to the development of new anti-inflammatory drugs with improved efficacy and reduced side effects.

The synthesis of DL-Norleucine methyl ester hydrochloride involves a series of well-defined chemical reactions that highlight the compound's versatility. The process typically begins with the esterification of norleucine, followed by salt formation to enhance stability. Advanced synthetic techniques, such as catalytic hydrogenation and chiral resolution, are employed to ensure high purity and enantiomeric excess, which are critical for pharmaceutical applications.

The pharmacological properties of DL-Norleucine methyl ester hydrochloride have been extensively studied in preclinical models. These studies have demonstrated its ability to modulate neurotransmitter release and receptor activity, suggesting potential therapeutic benefits for central nervous system disorders. Furthermore, its interaction with peptidase enzymes has opened new avenues for the development of protease inhibitors, which are essential in treating various metabolic and infectious diseases.

In the realm of drug discovery, DL-Norleucine methyl ester hydrochloride serves as a key building block for designing novel molecules with enhanced pharmacokinetic profiles. Its structural features allow for modifications that can improve bioavailability, target specificity, and metabolic stability. This has led to its incorporation into libraries of compounds used in high-throughput screening campaigns aimed at identifying lead candidates for further development.

The role of DL-Norleucine methyl ester hydrochloride in peptide mimetics is another area of active research. Peptide-based therapeutics have shown great promise in treating a wide range of diseases, but their susceptibility to enzymatic degradation limits their clinical utility. By incorporating modified amino acids like norleucine into peptide sequences, researchers can enhance resistance to degradation while maintaining biological activity. This approach has been particularly successful in the development of peptidomimetics targeting hormone receptors and growth factor pathways.

The analytical characterization of DL-Norleucine methyl ester hydrochloride is another critical aspect of its study. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm molecular structure and assess purity. These analytical methods are essential for ensuring that the compound meets stringent quality standards required for pharmaceutical use.

The future prospects for DL-Norleucine methyl ester hydrochloride are promising, with ongoing research exploring its potential applications in regenerative medicine and gene therapy. Its ability to interact with biological molecules makes it a suitable candidate for developing novel delivery systems for therapeutic proteins and nucleic acids. Additionally, its role in modulating cellular signaling pathways suggests potential uses in cancer treatment and tissue engineering.

In conclusion, DL-Norleucine methyl ester hydrochloride, with its unique chemical properties and broad range of applications, continues to be a cornerstone in modern pharmaceutical research. Its contributions to the development of new drugs and therapeutic strategies underscore its importance as a versatile intermediate in drug discovery and biotechnology.